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Compound of Interest

Compound Name:
(6-Chloro-4-methylpyridin-2-

YL)methanamine

CAS No.: 1256806-98-0

Cat. No.: B1430177

Get Quote

Welcome to the technical support guide for (6-Chloro-4-methylpyridin-2-YL)methanamine
(CAS No. 1256806-98-0). This resource is designed for researchers, scientists, and drug

development professionals to ensure safe and effective handling and storage of this

compound. Given the limited availability of a specific Safety Data Sheet (SDS) for this

molecule, this guide synthesizes information from supplier recommendations and data from

structurally similar aminopyridine derivatives to provide the most reliable protocols.

Section 1: Frequently Asked Questions (FAQs)
This section addresses common questions regarding the day-to-day handling and storage of

(6-Chloro-4-methylpyridin-2-YL)methanamine.

Q1: What are the recommended long-term storage conditions for this compound?

A1: For optimal stability, (6-Chloro-4-methylpyridin-2-YL)methanamine should be stored in a

refrigerator at 2-8°C.[1] It is crucial to keep the container tightly sealed and in a dry

environment to prevent degradation.
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Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: Based on data for analogous compounds, you should always wear standard PPE, including

a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[2][3][4] Work

should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of

any dust or vapors.[5]

Q3: Is this compound sensitive to air or light?

A3: While specific data for this compound is unavailable, some related chloro-aminopyridine

compounds are noted to be air or light-sensitive.[6] As a precautionary measure, it is best to

store it in a tightly sealed, opaque container and minimize its exposure to the atmosphere.

Q4: What are the known incompatibilities for this class of compounds?

A4: (6-Chloro-4-methylpyridin-2-YL)methanamine is expected to be incompatible with strong

oxidizing agents.[4][6] Contact with such materials could lead to a vigorous and potentially

hazardous reaction. It is also advisable to avoid strong acids and acid chlorides.[4]

Q5: What should I do in case of accidental skin or eye contact?

A5: For skin contact, immediately wash the affected area with plenty of soap and water.[7] For

eye contact, rinse cautiously with water for several minutes, removing contact lenses if present

and easy to do.[7] In both instances, seek medical attention if irritation persists.[7]

Section 2: Troubleshooting Guide
This section provides solutions to potential issues you may encounter during your experiments.

Issue 1: Compound appears discolored or has an
unusual odor.

Potential Cause: This could indicate degradation due to improper storage, such as exposure

to moisture, air, or light.

Troubleshooting Workflow:
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Discoloration or Odor Detected
Review Storage Conditions

Tightly sealed? 2-8°C? Protected from light?
Quarantine the VialIf conditions were improper Evaluate Impact on Experiment

Is purity critical? Can it be re-purified?

Discard Following Institutional ProtocolsIf purity is critical or re-purification is not possible

Proceed with Caution

(For non-critical steps)

If purity is not critical

Re-purify (e.g., column chromatography) if feasible

Click to download full resolution via product page

Caption: Troubleshooting workflow for compound degradation.

Issue 2: Poor solubility in a chosen solvent.
Potential Cause: Aminopyridine derivatives can have variable solubility. The chosen solvent

may not be appropriate.

Solution: While specific solubility data is not widely available, related compounds are often

soluble in organic solvents. Consider testing solubility in a small amount of the compound

with solvents like DMSO, DMF, or methanol. Gentle warming or sonication can aid

dissolution, but be mindful of potential degradation with heat-sensitive compounds.

Issue 3: Accidental Spill.
Potential Cause: Mishandling of the solid or a solution.

Spill Response Protocol:

Evacuate and Ventilate: Ensure the immediate area is clear of personnel and increase

ventilation.[5]

Wear Appropriate PPE: Don full PPE, including respiratory protection if the spill generates

dust.[4]
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Contain the Spill: For a solid spill, carefully sweep or vacuum the material, avoiding dust

generation. Place it into a suitable, labeled container for disposal.[5] For a liquid spill,

absorb it with an inert material like vermiculite or sand.

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose of Waste: All contaminated materials should be disposed of as hazardous waste

according to your institution's guidelines.[7]

Section 3: Key Experimental Protocols
Protocol 1: Preparation of a Stock Solution

Pre-Experiment Checklist:

Confirm the required concentration and volume.

Ensure the chosen solvent is compatible and will not react with the compound.

Have the appropriate PPE and a calibrated balance ready.

Step-by-Step Procedure:

1. Allow the container of (6-Chloro-4-methylpyridin-2-YL)methanamine to equilibrate to

room temperature before opening to prevent condensation of moisture.

2. In a chemical fume hood, weigh the desired amount of the solid into a tared vial.

3. Add the calculated volume of the desired solvent (e.g., DMSO) to the vial.

4. Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

5. If not for immediate use, store the stock solution at -20°C or -80°C, protected from light.

Section 4: Physicochemical and Safety Data
Summary
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The following table summarizes known properties and safety information, drawing from data on

the specific compound and its close structural analogs.

Property Value/Information Source

CAS Number 1256806-98-0 BLDpharm

Molecular Formula C₇H₉ClN₂ BLDpharm

Molecular Weight 156.61 g/mol BLDpharm

Appearance
Likely a solid (based on

analogs)
N/A

Storage Temperature 2-8°C (Refrigerated) [1]

Hazard Statements (based on

analogs)

Causes skin and serious eye

irritation. May cause

respiratory irritation.

[6][7][8]

Precautionary Statements

(based on analogs)

Wear protective

gloves/clothing/eye protection.

Use in a well-ventilated area.

Wash hands thoroughly after

handling.

[6][7]

Incompatibilities
Strong oxidizing agents, strong

acids.
[4][6]

Section 5: Logical Relationships in Handling
The following diagram illustrates the key decision points for the safe handling and use of (6-
Chloro-4-methylpyridin-2-YL)methanamine in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 1256806-98-0|(6-Chloro-4-methylpyridin-2-yl)methanamine|BLD Pharm [bldpharm.com]

2. Laboratory Chemicals | Alpha Chemika [alphachemika.co]

3. biochemopharma.fr [biochemopharma.fr]

4. jubilantingrevia.com [jubilantingrevia.com]

5. echemi.com [echemi.com]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

8. 6-Chloro-4-methylpyridin-2-amine | 51564-92-2 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Support Center: (6-Chloro-4-methylpyridin-2-
YL)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1430177/docs#technical-support-center-6-chloro-4-
methylpyridin-2-yl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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